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1-Benzyl-2-(methyithio)-1H-
Compound Name:
benzimidazole

Cat. No.: B255801

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 1-Benzyl-2-(methylthio)-1H-
benzimidazole, a heterocyclic compound of interest in medicinal chemistry. While a specific
CAS number for this derivative has not been definitively assigned in major public databases,
this document outlines its chemical properties, a detailed experimental protocol for its
synthesis, and a summary of the known biological activities of closely related benzimidazole
derivatives. The content herein is intended to serve as a valuable resource for researchers
engaged in the synthesis, characterization, and evaluation of novel benzimidazole-based
compounds for drug discovery and development.

Chemical Identity and Properties

While a dedicated CAS number for 1-Benzyl-2-(methylthio)-1H-benzimidazole is not readily
available, its fundamental properties can be derived from its structure and comparison with
related compounds. The parent compound, 2-(methylthio)-1H-benzimidazole, is registered
under CAS number 7152-24-1[1][2][3].

Table 1: Physicochemical Properties of 1-Benzyl-2-(methylthio)-1H-benzimidazole and
Related Compounds
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1-Benzyl-2-
(methylthio)-1H-

2-(methylthio)-1H-

1-Benzyl-1H-

Property benzimidazole o o
. benzimidazole benzimidazole
(Predicted/Expecte
d)
CAS Number Not Assigned 7152-24-1[1][2][3] 4981-92-4[4]
Molecular Formula C15H14N2S][5] C8H8N2SJ[1] C14H12N2[4]

Molecular Weight

254.35 g/mol [5]

164.23 g/mol [1]

208.26 g/mol [4]

Appearance

White to off-white
solid (Expected)

White to almost white

crystalline powder[6]

Colorless solid

Melting Point (°C)

Not Determined

202[6]

Not specified

Boiling Point (°C)

Not Determined

Not Determined

Not specified

Solubility

Soluble in organic
solvents like DMSO,
DMF, and chlorinated

solvents (Expected)

Soluble in organic

solvents

Soluble in organic

solvents

Table 2: Expected Spectroscopic Data for 1-Benzyl-2-(methylthio)-1H-benzimidazole

Technique

Expected Chemical Shifts (0) / Peaks

1H NMR (CDCls)

~ 2.7 (s, 3H, S-CHs), ~ 5.4 (s, 2H, N-CHz-Ph), ~

7.1-7.8 (m, 9H, Ar-H)

13C NMR (CDCls)

~ 15.0 (S-CHs), ~ 48.0 (N-CH2-Ph), ~ 110.0,
120.0, 122.0, 123.0, 127.0, 128.0, 129.0, 135.0,
142.0 (Ar-C), ~ 154.0 (N-C=N)

Mass Spec (ESI-MS)

m/z: 255.09 [M+H]*

Experimental Protocols: Synthesis of 1-Benzyl-2-
(methylthio)-1H-benzimidazole
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The synthesis of 1-Benzyl-2-(methylthio)-1H-benzimidazole can be achieved through a two-
step process starting from 2-mercaptobenzimidazole. The following protocol is a detailed
methodology based on established procedures for the synthesis of related benzimidazole
derivatives.

2.1. Step 1: Synthesis of 2-(methylthio)-1H-benzimidazole
This step involves the S-methylation of 2-mercaptobenzimidazole.
e Materials:

o 2-Mercaptobenzimidazole

[¢]

Methyl iodide

[¢]

Sodium hydroxide

Ethanol

[e]

Water

o

e Procedure:
o In a round-bottom flask, dissolve 2-mercaptobenzimidazole (1 equivalent) in ethanol.

o Add a solution of sodium hydroxide (1 equivalent) in water to the flask and stir the mixture
at room temperature for 30 minutes.

o Cool the reaction mixture in an ice bath and add methyl iodide (1.1 equivalents) dropwise.
o Allow the reaction to stir at room temperature overnight.

o Monitor the reaction progress using Thin Layer Chromatography (TLC).

o Upon completion, remove the ethanol under reduced pressure.

o Add water to the residue to precipitate the product.

o Filter the solid, wash with water, and dry to obtain 2-(methylthio)-1H-benzimidazole.
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2.2. Step 2: N-Benzylation of 2-(methylthio)-1H-benzimidazole

This step involves the alkylation of the nitrogen atom of the benzimidazole ring with benzyl
bromide.

e Materials:
o 2-(methylthio)-1H-benzimidazole
o Benzyl bromide
o Potassium carbonate (K2CO3)
o Dimethylformamide (DMF)
o Ethyl acetate
o Hexane
e Procedure:

o To a solution of 2-(methylthio)-1H-benzimidazole (1 equivalent) in DMF, add potassium
carbonate (1.5 equivalents).

o Stir the mixture at room temperature for 30 minutes.
o Add benzyl bromide (1.1 equivalents) dropwise to the reaction mixture.

o Heat the reaction mixture to 60-70 °C and stir for 4-6 hours, monitoring the reaction by
TLC.

o After completion, cool the reaction mixture to room temperature and pour it into ice-cold
water.

o Extract the aqueous layer with ethyl acetate.

o Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and
concentrate under reduced pressure.
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o Purify the crude product by column chromatography on silica gel using a hexane-ethyl
acetate solvent system to yield 1-Benzyl-2-(methylthio)-1H-benzimidazole.

Biological Context and Potential Applications

Benzimidazole derivatives are a prominent class of heterocyclic compounds with a wide
spectrum of biological activities, making them privileged scaffolds in drug discovery. The
introduction of different substituents on the benzimidazole core can significantly modulate their
pharmacological properties.

Derivatives of 2-(methylthio)-1H-benzimidazole have been investigated for various therapeutic
applications, including:

» Antimicrobial Activity: Many benzimidazole derivatives exhibit potent antibacterial and
antifungal properties. The mechanism of action is often attributed to the inhibition of essential
microbial enzymes or disruption of cell wall synthesis. Several studies have reported the
synthesis and evaluation of 2-substituted benzimidazoles against a range of bacterial and
fungal strains.

» Anticancer Activity: The benzimidazole scaffold is present in several approved anticancer
drugs. These compounds can exert their effects through various mechanisms, such as
inhibition of tubulin polymerization, topoisomerase inhibition, and modulation of cell signaling
pathways involved in cell proliferation and apoptosis.

» Antiviral and Antiprotozoal Activity: Certain benzimidazole derivatives have shown efficacy
against various viruses and protozoan parasites.

The specific biological activity of 1-Benzyl-2-(methylthio)-1H-benzimidazole is not
extensively documented in publicly available literature. However, based on the known activities
of related compounds, it is a promising candidate for screening in various biological assays,
particularly for antimicrobial and anticancer properties.

Visualizations
Synthetic Pathway

The following diagram illustrates the two-step synthesis of 1-Benzyl-2-(methylthio)-1H-
benzimidazole.
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Step 1: S-Methylation

2-Mercaptobenzimidazole

HsI, NaOH, Ethanol

2-(methylthio)-1H-benzimidazole

Benzyl bromide, K2CO3, DMF

Step 2: N -IVSenzylation

1-Benzyl-2-(methylthio)-1H-benzimidazole

Click to download full resolution via product page

Caption: Synthetic route to 1-Benzyl-2-(methylthio)-1H-benzimidazole.

Experimental Workflow for Antibacterial Screening

This diagram outlines a general workflow for evaluating the antibacterial activity of a
synthesized compound like 1-Benzyl-2-(methylthio)-1H-benzimidazole.
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Caption: Workflow for antibacterial activity screening.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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